Cas no 923128-81-8 (8-{2-(4-ethoxyphenyl)aminoethyl}-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione)

• Product Name: 8-{2-(4-ethoxyphenyl)aminoethyl}-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
• CAS No: 923128-81-8
• MF: C₂₀H₂₄N₆O₃
• MW: 396.442963600159
• CID: 5426640
• Update Time: 2025-10-29

8-{2-(4-ethoxyphenyl)aminoethyl}-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 6-[2-(4-ethoxyanilino)ethyl]-4,7,8-trimethylpurino[7,8-a]imidazole-1,3-dione
• 8-{2-(4-ethoxyphenyl)aminoethyl}-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

• Inchi： 1S/C20H24N6O3/c1-5-29-15-8-6-14(7-9-15)21-10-11-25-12(2)13(3)26-16-17(22-19(25)26)24(4)20(28)23-18(16)27/h6-9,21H,5,10-11H2,1-4H3,(H,23,27,28)
• InChI Key： DFHGLSLSNFZFOK-UHFFFAOYSA-N
• SMILES： O=C1C2=C(N(C([H])([H])[H])C(N1[H])=O)N=C1N(C([H])([H])C([H])([H])N([H])C3C([H])=C([H])C(=C([H])C=3[H])OC([H])([H])C([H])([H])[H])C(C([H])([H])[H])=C(C([H])([H])[H])N12

Additional information on 8-{2-(4-ethoxyphenyl)aminoethyl}-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

Professional Introduction to Compound with CAS No. 923128-81-8 and Product Name: 8-{2-(4-ethoxyphenyl)aminoethyl}-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

The compound with the CAS number 923128-81-8 and the product name 8-{2-(4-ethoxyphenyl)aminoethyl}-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione represents a significant advancement in the field of pharmaceutical chemistry. This molecule belongs to a class of heterocyclic compounds that have garnered considerable attention due to their potential biological activities and structural complexity. The unique arrangement of functional groups in its molecular structure positions it as a promising candidate for further exploration in drug discovery and development.

At the core of this compound's identity is its imidazopyrimidine scaffold, which is a fused ring system consisting of an imidazole ring and a pyrimidine ring. This particular configuration is known to exhibit a wide range of biological properties, including antimicrobial, anti-inflammatory, and anticancer effects. The presence of multiple substituents such as the 4-ethoxyphenylaminoethyl side chain and the 1,6,7-trimethyl groups further enhances its pharmacological profile by influencing its solubility, bioavailability, and interactions with biological targets.

Recent research in the field of medicinal chemistry has highlighted the importance of imidazopyrimidine derivatives in developing novel therapeutic agents. Studies have demonstrated that these compounds can modulate various cellular pathways by interacting with enzymes and receptors involved in disease processes. For instance, modifications to the 8-position of the imidazopyrimidine core have been shown to enhance binding affinity to specific protein targets, thereby increasing the compound's efficacy.

The 1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione moiety in the compound's name underscores its structural complexity and potential for diverse biological activities. This moiety is characterized by its ability to engage in hydrogen bonding and hydrophobic interactions with biological macromolecules. Such interactions are crucial for the compound's ability to exert its pharmacological effects at the molecular level. The trimethyl substituents at positions 1, 6, and 7 further stabilize the molecule's three-dimensional structure while also influencing its electronic properties.

In terms of synthetic chemistry, the preparation of this compound involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The synthesis typically begins with the construction of the imidazopyrimidine core through condensation reactions between appropriate precursors. Subsequent functionalization steps introduce the 4-ethoxyphenylaminoethyl side chain and other substituents at strategic positions within the molecule. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and purity levels.

The pharmacological evaluation of this compound has revealed promising results in preclinical studies. In vitro assays have shown that it exhibits inhibitory activity against several enzymes and receptors implicated in cancer progression. Additionally, animal models have demonstrated that it can modulate inflammatory responses and reduce tumor growth when administered at appropriate doses. These findings suggest that this compound may serve as a lead structure for further optimization into a therapeutic drug.

One of the most intriguing aspects of this molecule is its potential to act as a multitargeted drug candidate. By interacting with multiple biological targets simultaneously, it may be possible to achieve synergistic effects that enhance therapeutic outcomes while minimizing side effects. The aminoethyl side chain at position 2 plays a critical role in this regard by allowing for interactions with both hydrophobic and hydrophilic regions of biological targets.

Advances in computational chemistry have also contributed to our understanding of this compound's behavior. Molecular modeling studies have been used to predict how it binds to biological targets at an atomic level. These predictions are valuable for guiding medicinal chemistry efforts aimed at optimizing its pharmacological properties. Additionally, quantum mechanical calculations have provided insights into its electronic structure and reactivity patterns.

The development of new pharmaceutical agents often involves rigorous testing to ensure safety and efficacy before they can be approved for human use. This compound has undergone various biochemical assays to assess its potential toxicity profiles and pharmacokinetic properties. Preliminary results indicate that it exhibits low toxicity at therapeutic doses but may require further investigation to fully understand its long-term effects.

Future research directions for this compound include exploring its mechanism of action in greater detail and identifying any off-target effects that might limit its clinical utility. Additionally; synthetic modifications could be employed to enhance its potency or bioavailability while maintaining or improving other pharmacological properties.

The significance of this compound extends beyond mere academic interest; it represents an example of how structural complexity can be leveraged to develop novel therapeutic agents with diverse biological activities. As our understanding grows; so too does our ability; fine-tune these molecules into effective treatments for human diseases.